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Compound of Interest

Compound Name: AH 7563

Cat. No.: B162112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of AH 7563, an
analytical reference standard structurally categorized as an opioid.[1] The information
contained herein is intended to support research and forensic applications.[1]

Chemical and Physical Properties

Property Value

N-[[1-(dimethylamino)cyclohexyl]methyl]-
Formal Name

benzamide
CAS Number 63886-94-2
Molecular Formula C16H24N20
Formula Weight 260.4
Purity >98%
Formulation A crystalline solid

Table 1: Chemical and physical properties of AH 7563.[1]

Solubility Data
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The solubility of AH 7563 has been determined in several common laboratory solvents. This
data is crucial for the preparation of stock solutions and for designing experimental conditions.

Solvent Solubility
DMF 10 mg/ml
DMSO 2 mg/ml
Ethanol 10 mg/ml
Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mi

Table 2: Quantitative solubility of AH 7563 in various solvents.[1]

Experimental Protocols for Solubility Determination

The following outlines a general and widely accepted method for determining the equilibrium
solubility of a compound, known as the shake-flask method.[2] This protocol serves as a
foundational technique in pharmaceutical and chemical research.[2]

Objective: To determine the maximum concentration of AH 7563 that can dissolve in a specific
solvent at a given temperature to reach equilibrium.

Materials:

AH 7563 (crystalline solid)

e Selected solvents (e.g., DMF, DMSO, Ethanol, Ethanol:PBS buffer)

o Sealed, temperature-controlled containers (e.g., glass vials or flasks)
o Orbital shaker or magnetic stirrer

o Centrifuge

» High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer for
concentration analysis
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e Analytical balance

¢ Volumetric flasks and pipettes
Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of solid AH 7563 to a known volume of the selected solvent in a
sealed container.[2] The presence of undissolved solid is necessary to ensure that the
solution reaches saturation.

o Seal the container to prevent solvent evaporation.

o Place the container in a temperature-controlled environment (e.g., a water bath or
incubator) and agitate it using an orbital shaker or magnetic stirrer.

o Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours), during which
the concentration of the dissolved solid will reach a maximum and constant value.

e Sample Collection and Preparation:
o After the equilibration period, cease agitation and allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant, ensuring that no solid particles are
transferred.

o To remove any remaining suspended solids, centrifuge the sample at a high speed.
o Concentration Analysis:

o Accurately dilute the clear supernatant with the appropriate solvent to a concentration that
falls within the linear range of the analytical method to be used.

o Determine the concentration of AH 7563 in the diluted sample using a validated analytical
method, such as HPLC or UV-Vis spectrophotometry.

» Calculation of Solubility:
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o Calculate the original concentration of the saturated solution by multiplying the measured
concentration of the diluted sample by the dilution factor.

o The resulting value represents the equilibrium solubility of AH 7563 in the tested solvent at
the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a
chemical compound using the shake-flask method.

Click to download full resolution via product page

Caption: Workflow for Solubility Determination using the Shake-Flask Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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